1-Methyl-1H-imidazole-4-carbonitrile

• IUPAC Name: 1-methylimidazole-4-carbonitrile
• InChI: InChI=1S/C5H5N3/c1-8-3-5(2-6)7-4-8/h3-4H,1H3
• InChI Key: LAKVILSENFFPRR-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(N=C1)C#N
• Molecular Formula: C5H5N3
• DSSTOX Substance ID: DTXSID00383547
• Molecular Weight: 107.11 g/mol
• CAS No.: 66121-69-5

Description

1-Methyl-1H-imidazole-4-carbonitrile is a useful research compound. Its molecular formula is C5H5N3 and its molecular weight is 107.11 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Acute Toxic;Irritant, and the GHS signal word is DangerThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis by Cine-Substitution Reactions : The first syntheses of 4(5)-nitro-1H-imidazole-5(4)-carbonitrile, its 2-methyl derivative, and salts with DBU have been described, achieved by treating 1,4-dinitroimidazoles with potassium cyanide in aqueous methanol solution (Suwiński & Świerczek, 1998).

• Reactions with Cyanogen Bromide : This study involved the reaction of various imidazoles, including 1-methyl-imidazole, with BrCN. The reactions yielded N-cyano derivatives for N-H imidazoles, while N-alkyl substituted imidazoles with a hydrogen at C2 produced 2-bromo products (Mccallum et al., 1999).

• Labeling with Nitrogen-15 and Carbon-13 : Detailed mass spectra analysis of labeled 4(5)-nitro-1H-imidazole-5(4)-carbonitriles synthesized via cine nucleophilic substitution showed labeled atoms present in all main fragmentation ions in mass spectrometry, contributing to understanding of molecular fragmentation processes (Świerczek, 2002).

Applications in Medicinal Chemistry

• Antioxidant and Antimicrobial Activities : A series of derivatives, including 1H-pyrazole-4-carbonitrile, was synthesized and evaluated for antioxidant and antimicrobial activities. These compounds displayed high activity against Staphylococcus aureus, Salmonella typhimurium, and Candida albicans, indicating potential applications in treating infections (Bassyouni et al., 2012).

• Anti-Influenza A Virus Activity : Amino imidazole carbonitrile derivatives, synthesized through a multicomponent microwave-assisted reaction, were found to have significant activity against the influenza A virus. This highlights the potential of such compounds in antiviral drug development (Bizzarri et al., 2021).

Safety and Hazards

“1-Methyl-1H-imidazole-4-carbonitrile” is classified as harmful and it may cause respiratory irritation. It is recommended to avoid breathing its mist, gas, or vapors, and to avoid contact with skin and eyes. Use of personal protective equipment and chemical impermeable gloves is advised.

Future Directions

Imidazole and its derivatives, including “1-Methyl-1H-imidazole-4-carbonitrile”, have a broad range of chemical and biological properties, making them important synthons in the development of new drugs. The future challenges include the development of novel methods for the regiocontrolled synthesis of substituted imidazoles due to their increasing applications.

Mechanism of Action

Target of Action

1-Methyl-1H-imidazole-4-carbonitrile is a derivative of imidazole, a five-membered heterocyclic moiety . Imidazole derivatives are known to interact with a broad range of targets due to their chemical and biological properties . They show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities . .

Mode of Action

Imidazole derivatives are known to interact with their targets in various ways, leading to a range of biological effects

Biochemical Pathways

Imidazole derivatives are known to influence a variety of biochemical pathways due to their broad range of biological activities

Result of Action

Imidazole derivatives are known to have a broad range of biological activities . The specific effects of this compound would require further investigation.

Biochemical Analysis

Biochemical Properties

1-Methyl-1H-imidazole-4-carbonitrile plays a significant role in biochemical reactions, particularly in the context of enzyme interactions. It has been observed to interact with various enzymes, including cytochrome P450 enzymes, which are crucial for the metabolism of many substances in the body. The interaction with these enzymes often involves the binding of this compound to the active site, leading to either inhibition or activation of the enzyme’s activity. Additionally, this compound can interact with proteins and other biomolecules, influencing their structure and function through hydrogen bonding and hydrophobic interactions .

Cellular Effects

The effects of this compound on cellular processes are diverse. It has been shown to influence cell signaling pathways, particularly those involved in stress responses and metabolic regulation. For instance, this compound can modulate the activity of kinases and phosphatases, leading to alterations in gene expression and cellular metabolism. These changes can affect cell proliferation, differentiation, and apoptosis, highlighting the compound’s potential impact on cell function .

Molecular Mechanism

At the molecular level, this compound exerts its effects through various mechanisms. One key mechanism involves the binding of the compound to specific biomolecules, such as enzymes and receptors. This binding can result in the inhibition or activation of enzymatic activity, depending on the nature of the interaction. Additionally, this compound can influence gene expression by interacting with transcription factors and other regulatory proteins, thereby modulating the transcription of target genes .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are important factors to consider, as they can influence its long-term effects on cellular function. Studies have shown that this compound remains stable under various conditions, but its degradation products can also have biological activity. Long-term exposure to this compound in vitro and in vivo has been associated with changes in cellular metabolism and function, indicating its potential for both therapeutic and toxic effects .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound may exhibit beneficial effects, such as enhanced metabolic activity and improved stress response. At higher doses, toxic effects can be observed, including cellular damage and disruption of normal physiological processes. These threshold effects highlight the importance of dosage considerations in the application of this compound in research and therapy .

Metabolic Pathways

This compound is involved in several metabolic pathways, interacting with enzymes and cofactors that facilitate its transformation and utilization. The compound can be metabolized by cytochrome P450 enzymes, leading to the formation of various metabolites. These metabolic pathways can influence the overall metabolic flux and levels of specific metabolites, thereby affecting cellular function and homeostasis .

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through interactions with transporters and binding proteins. These interactions can affect the compound’s localization and accumulation, influencing its biological activity. For example, binding to specific transporters can facilitate the uptake of this compound into cells, while interactions with binding proteins can modulate its distribution within different cellular compartments .

Subcellular Localization

The subcellular localization of this compound is crucial for its activity and function. The compound can be directed to specific compartments or organelles through targeting signals and post-translational modifications. This localization can influence the compound’s interactions with other biomolecules and its overall biological effects. For instance, localization to the mitochondria can affect cellular energy metabolism, while localization to the nucleus can influence gene expression and cell signaling .